N-(4-acetamidophenyl)-2-((2-cyclopentyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(7-cyclopentyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C23H26N6O4S/c1-13(30)24-15-8-10-16(11-9-15)25-17(31)12-34-21-18-20(28(2)23(33)29(3)22(18)32)26-19(27-21)14-6-4-5-7-14/h8-11,14H,4-7,12H2,1-3H3,(H,24,30)(H,25,31)
• InChI Key: RODXSPBFQNGHJB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4CCCC4
• Molecular Formula: C23H26N6O4S
• Molecular Weight: 482.6 g/mol

Description

N-(4-acetamidophenyl)-2-((2-cyclopentyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H26N6O4S and its molecular weight is 482.56. The purity is usually 95%.
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Scientific Research Applications

Radioligand Development for Imaging

Research on compounds within the pyrimidine derivative family has contributed to the development of radioligands for imaging purposes. For instance, derivatives like DPA-714, a compound within the 2-phenylpyrazolo[1,5-a]pyrimidineacetamide series, have been utilized for positron emission tomography (PET) imaging of the translocator protein (18 kDa). These studies underline the potential of pyrimidine derivatives in creating radioligands that can support diagnostic imaging and contribute to understanding biological processes at the molecular level (Dollé et al., 2008).

Anticonvulsant Activity Evaluation

The synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine have revealed potential anticonvulsant properties. Studies involving these compounds have explored their interactions with relevant biological targets, demonstrating moderate anticonvulsant activity and providing a foundation for further exploration of pyrimidine derivatives in neurological research (Severina et al., 2020).

Synthesis and Biological Evaluation of Heterocycles

The chemical reactivity of pyrimidine and related heterocyclic compounds has been extensively studied, leading to the synthesis of novel structures with potential biological activities. For example, the reaction of thioureido-acetamides with various reagents has enabled the one-pot synthesis of diverse heterocycles, highlighting the versatility of pyrimidine derivatives as precursors in organic synthesis and their potential application in developing new therapeutic agents (Schmeyers & Kaupp, 2002).